Cas no 30231-49-3 (BM 12)

• Product Name: BM 12
• CAS No: 30231-49-3
• MF: C₁₉H₃₂O₆
• MW: 356.453786849976
• CID: 316223
• PubChem ID: 169134
• Update Time: 2025-04-19

BM 12 Chemical and Physical Properties

Names and Identifiers

• BM 12
• butyl 2-methylprop-2-enoate,butyl prop-2-enoate,2-methylprop-2-enoic acid
• 30231-49-3
• SCHEMBL7908009

• Inchi： 1S/C8H14O2.C7H12O2.C4H6O2/c1-4-5-6-10-8(9)7(2)3;1-3-5-6-9-7(8)4-2;1-3(2)4(5)6/h2,4-6H2,1,3H3;4H,2-3,5-6H2,1H3;1H2,2H3,(H,5,6)
• InChI Key： PEFPZMNBBUUOIG-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)CCCC.O(C(C=C)=O)CCCC.OC(C(=C)C)=O

Computed Properties

• Exact Mass: 356.219889
• Monoisotopic Mass: 356.219889
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 308
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9

Experimental Properties

• Boiling Point: 160°Cat760mmHg
• Flash Point: 50.6°C